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Compound Name:
9alpha,11,12-Trihydroxydrim-7-en-

6-one

Cat. No.: B161496 Get Quote

Disclaimer: Despite extensive searches of scientific literature and chemical databases, the

primary research publication detailing the initial isolation and characterization of 9α,11,12-

Trihydroxydrim-7-en-6-one could not be located. While several chemical suppliers list this

compound and suggest a natural origin, the foundational scientific data required for a

comprehensive technical guide, including detailed experimental protocols, quantitative data,

and specific biological activities, is not presently available in the public domain. This document

summarizes the available information on its putative source and the general context of related

compounds.

Overview of 9α,11,12-Trihydroxydrim-7-en-6-one
9α,11,12-Trihydroxydrim-7-en-6-one is classified as a drimane-type sesquiterpenoid.[1] This

class of natural products is characterized by a bicyclic drimane skeleton. The structure of

9α,11,12-Trihydroxydrim-7-en-6-one is distinguished by hydroxyl groups at positions 9, 11, and

12, and a ketone group at position 6, with a double bond between carbons 7 and 8.

Putative Natural Source
Multiple chemical databases and commercial suppliers indicate that 9α,11,12-Trihydroxydrim-7-

en-6-one can be isolated from the leaves and bark of Drimys winteri, a species of flowering

plant in the Winteraceae family.[2][3] This assertion, however, lacks direct citation to a peer-

reviewed scientific article. Broader research on Drimys winteri confirms it as a rich source of

various other drimane sesquiterpenoids, such as polygodial, drimenol, and isodrimeninol.
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Some sources also suggest that drimane-type sesquiterpenes can be derived from certain

fungi.[1]

Due to the absence of the primary isolation paper, no verified quantitative data regarding the

yield or concentration of 9α,11,12-Trihydroxydrim-7-en-6-one in Drimys winteri or any other

natural source can be provided.

Experimental Protocols
The lack of the original scientific literature detailing the isolation of 9α,11,12-Trihydroxydrim-7-

en-6-one makes it impossible to provide a specific and validated experimental protocol.

However, a general workflow for the isolation of drimane sesquiterpenoids from a plant source

like Drimys winteri can be conceptualized.

Caption: Generalized workflow for the isolation and identification of sesquiterpenoids.

Biological Activity and Signaling Pathways
There is currently no specific information in the scientific literature concerning the biological

activity or the signaling pathways modulated by 9α,11,12-Trihydroxydrim-7-en-6-one. However,

the broader class of drimane sesquiterpenoids isolated from Drimys winteri and other sources

are known to exhibit a range of biological effects, including:

Antifungal activity

Antimicrobial activity

Anti-inflammatory properties

Antinociceptive (pain-reducing) effects

One vendor suggests that the mode of action for 9α,11,12-Trihydroxydrim-7-en-6-one may

involve the modulation of enzymatic reactions within certain biological pathways.[1] Without

dedicated research on this specific compound, any discussion of its interaction with signaling

pathways would be speculative. A hypothetical relationship based on the known activities of

related compounds is depicted below.
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Caption: Hypothetical mechanism of action for a bioactive compound.

Conclusion
While 9α,11,12-Trihydroxydrim-7-en-6-one is commercially available and is associated with the

natural source Drimys winteri, a thorough review of scientific literature did not yield the primary

research necessary to construct a detailed technical guide. Key information regarding its

isolation, quantitative data, and specific biological functions remains unelucidated in publicly

accessible research. Further investigation is required to isolate and characterize this compound

and to explore its potential therapeutic applications. Researchers interested in this molecule

would likely need to perform foundational research to establish its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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